(3-(1H-benzo[d]imidazol-1-yl)pyrrolidin-1-yl)(4-methoxy-2-methylphenyl)methanone

• IUPAC Name: [3-(benzimidazol-1-yl)pyrrolidin-1-yl]-(4-methoxy-2-methylphenyl)methanone
• InChI: InChI=1S/C20H21N3O2/c1-14-11-16(25-2)7-8-17(14)20(24)22-10-9-15(12-22)23-13-21-18-5-3-4-6-19(18)23/h3-8,11,13,15H,9-10,12H2,1-2H3
• InChI Key: MDJYBFKJNPDBCP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)C(=O)N2CCC(C2)N3C=NC4=CC=CC=C43
• Molecular Formula: C20H21N3O2
• Molecular Weight: 335.4 g/mol

Description

(3-(1H-benzo[d]imidazol-1-yl)pyrrolidin-1-yl)(4-methoxy-2-methylphenyl)methanone is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthetic Applications and Chemical Properties

One area of research involves the synthesis and characterization of compounds with similar structures, focusing on their chemical properties and potential as intermediates in the creation of complex molecules. The study by Huang et al. (2021) details the synthesis of boric acid ester intermediates with benzene rings, which are crucial for developing various chemical reactions and potential applications in material science and pharmaceuticals (Huang et al., 2021). Similarly, another study by Ge et al. (2011) on the synthesis of ethyl 2-methyl-4-phenylpyrido[1,2-a]benzimidazole-3-carboxylate, demonstrates the importance of such compounds in the development of new chemical entities with potential applications in drug discovery and material sciences (Ge et al., 2011).

Luminescent Materials and Optical Properties

Research by Volpi et al. (2017) on the synthesis of low-cost emitters with large Stokes' shift highlights the potential use of similar chemical structures in the development of luminescent materials. These materials can be used in various applications, including organic light-emitting diodes (OLEDs) and other photonic devices, showcasing the chemical's role in advancing material sciences (Volpi et al., 2017).

Antimicrobial and Antiviral Research

The investigation into the antimicrobial and antiviral properties of related compounds is another significant area of research. The study by Malik and Khan (2014) on the design and synthesis of derivatives as sodium channel blockers and anticonvulsant agents showcases the potential therapeutic applications of such compounds. These findings contribute to the ongoing research in medicinal chemistry aimed at developing new treatments for various diseases (Malik & Khan, 2014).

Mechanism of Action

Target of Action

Compounds with similar structures, such as imidazole derivatives, have been known to target a variety of biological systems, including bacterial populations, cancer cells, and various enzymes .

Mode of Action

It’s worth noting that imidazole derivatives, which share a similar structure, have been reported to inhibit quorum sensing, a cell-to-cell signaling mechanism used by bacterial populations to control the production of virulence traits and antibiotic resistance mechanisms .

Biochemical Pathways

Similar compounds have been reported to affect the synthesis of prostaglandins , and inhibit microtubule assembly formation .

Pharmacokinetics

It’s worth noting that the solubility of a compound in water and other polar solvents can significantly impact its bioavailability .

Result of Action

Similar compounds have been reported to show cytotoxicity against selected human cancer cell lines and inhibit the formation of microtubule assembly .